2-(4,4-Dimethyl-4,5-dihydrooxazol-2-yl)-3,5-difluoroaniline

• Molecular Formula: C11H12F2N2O
• Molecular Weight: 226.22 g/mol
• IUPAC Name: 2-(4,4-dimethyl-5H-1,3-oxazol-2-yl)-3,5-difluoroaniline
• InChI: InChI=1S/C11H12F2N2O/c1-11(2)5-16-10(15-11)9-7(13)3-6(12)4-8(9)14/h3-4H,5,14H2,1-2H3
• InChI Key: NJVPIVVZBSQWQO-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(=N1)C2=C(C=C(C=C2F)F)N)C

Description

2-(4,4-Dimethyl-4,5-dihydrooxazol-2-yl)-3,5-difluoroaniline is a chemical compound that features a unique combination of an oxazole ring and difluoroaniline

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes steps such as purification through recrystallization or chromatography to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

2-(4,4-Dimethyl-4,5-dihydrooxazol-2-yl)-3,5-difluoroaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions often involve controlled temperatures and solvents to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups, leading to a diverse range of derivatives .

Scientific Research Applications

2-(4,4-Dimethyl-4,5-dihydrooxazol-2-yl)-3,5-difluoroaniline has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4,4-Dimethyl-4,5-dihydrooxazol-2-yl)-3,5-difluoroaniline involves its interaction with specific molecular targets. The oxazole ring and difluoroaniline moiety can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-(4,4-Dimethyl-4,5-dihydro-2-oxazolyl)pyridine: Shares the oxazole ring but differs in the substituents attached to the ring.

N-(2-(4,4-Dimethyl-4,5-dihydrooxazol-2-yl)phenyl)quinoline-2-carboxamide: Contains a similar oxazole ring but with different functional groups and applications.

Uniqueness

What sets 2-(4,4-Dimethyl-4,5-dihydrooxazol-2-yl)-3,5-difluoroaniline apart is its combination of the oxazole ring with difluoroaniline, which imparts unique chemical and biological properties. This combination allows for specific interactions and applications that may not be achievable with other similar compounds .